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Compound Name: 2,3-Difluoro-6-nitroanisole

Cat. No.: B3025441 Get Quote

Introduction
2,3-Difluoro-6-nitroanisole (CAS No: 66684-60-4) is a fluorinated nitroaromatic compound

increasingly utilized as a key building block and intermediate in organic synthesis.[1][2] Its

unique substitution pattern makes it valuable in the development of novel pharmaceutical

agents and other complex molecules. However, its chemical structure also necessitates a

thorough understanding of its potential hazards to ensure safe handling in a laboratory and

process development setting.

This guide is designed to provide researchers, scientists, and drug development professionals

with a comprehensive overview of the safety, handling, and emergency protocols for 2,3-
Difluoro-6-nitroanisole. Moving beyond a simple recitation of Safety Data Sheet (SDS) points,

this document synthesizes available data to explain the causality behind safety

recommendations, grounding them in the principles of industrial hygiene and risk mitigation.

Hazard Identification and GHS Classification
The primary hazards associated with 2,3-Difluoro-6-nitroanisole are centered on its irritant

properties.[1][3] While comprehensive toxicological data is limited, the available information

from suppliers and chemical databases allows for a clear classification under the Globally

Harmonized System (GHS).[4] The classification underscores the need for careful handling to

avoid direct contact.
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Table 1: GHS Hazard Classification for 2,3-Difluoro-6-nitroanisole | Hazard Class | Hazard

Statement | GHS Code | Signal Word | Pictogram | | :--- | :--- | :--- | :--- | :--- | | Skin

Corrosion/Irritation | Causes skin irritation | H315 | Warning |

alt text

| | Serious Eye Damage/Irritation | Causes serious eye irritation | H319 | Warning |

alt text

| | Specific Target Organ Toxicity | May cause respiratory irritation | H335 | Warning |

alt text

|

Older classification systems also list risk statements R20/21/22 (Harmful by inhalation, in

contact with skin and if swallowed), suggesting that while the primary GHS classification

focuses on irritation, harmful effects upon significant exposure should be presumed.[3] This

aligns with data for structurally similar compounds, such as 2,3-Difluoro-6-nitrophenol, which is

classified as Acute Toxicity Category 4.[5]

Core Physicochemical Properties
Understanding the physical properties of a chemical is fundamental to designing safe

experiments and storage solutions. For instance, the compound's solid state at room

temperature and its relatively high flash point influence handling and fire risk assessment.[1][6]

Table 2: Key Physicochemical Properties of 2,3-Difluoro-6-nitroanisole
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Property Value Source

CAS Number 66684-60-4 [1][3][7]

Molecular Formula C₇H₅F₂NO₃ [1][3][7]

Molecular Weight 189.12 g/mol [1][3][7]

Appearance Solid [6]

Boiling Point 78 - 79 °C @ 20 mmHg [3]

Density ~1.414 g/cm³ [1][3]

| Flash Point | 110.4 °C |[1] |

The Hierarchy of Controls: A Risk Mitigation
Workflow
A robust safety culture relies on a systematic approach to minimizing risk. The "Hierarchy of

Controls" is a foundational principle in industrial hygiene that prioritizes the most effective and

reliable control measures. The causality is clear: it is always preferable to remove or reduce a

hazard at its source rather than relying solely on personnel to protect themselves. This guide's

protocols are built upon this framework.
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(Least Effective) Physically remove the hazard Replace with a less hazardous substance Isolate people from the hazard

(e.g., Fume Hood, Glovebox)
Change the way people work

(e.g., SOPs, Training, Labeling) Protect the worker with personal equipment

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes safety measures.

Standard Operating Procedures (SOPs)
The following protocols are designed to be self-validating systems for the safe use of 2,3-
Difluoro-6-nitroanisole, incorporating engineering controls, administrative procedures, and

PPE.

Safe Handling Protocol
This protocol is designed to minimize exposure via inhalation, skin, and eye contact.

Pre-Handling Verification:

Confirm availability and functionality of a chemical fume hood and an emergency eyewash

station/safety shower.

Ensure the Safety Data Sheet is readily accessible.

Verify all personnel are trained on the specific hazards of this compound.
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Personal Protective Equipment (PPE) Application:

Don a lab coat, ensuring it is fully buttoned.

Wear chemical safety goggles or a face shield conforming to EN166 or NIOSH standards.

[8]

Wear nitrile or other chemically resistant gloves. Inspect gloves for any signs of

degradation or puncture before use.[8]

Chemical Handling:

Conduct all manipulations (weighing, transferring, reactions) of 2,3-Difluoro-6-
nitroanisole inside a certified chemical fume hood to control potential dust or vapors.[9]

[10]

Use spatulas and glassware dedicated to the task. Avoid creating dust when transferring

the solid.

If heating the substance, ensure the setup is secure and monitored to prevent uncontrolled

release.

Post-Handling:

Securely close the primary container.[1][11]

Decontaminate the work surface and any equipment used.

Remove gloves using a proper technique (without touching the outer surface) and dispose

of them in a designated hazardous waste container.[8]

Wash hands thoroughly with soap and water.[8][11]

Secure Storage Protocol
Proper storage is critical to maintaining chemical stability and preventing accidental release.

Container Management:
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Ensure the container is clearly labeled with the full chemical name and GHS hazard

pictograms.

Keep the container tightly closed when not in use.[10][11]

Storage Location:

Store in a cool, dry, and well-ventilated area.[10][11] Recommended storage temperature

is between 10°C and 25°C.[1]

Store away from incompatible materials, such as strong oxidizing agents, bases, and

acids.[11]

Do not store with foodstuffs or feed.[11]

Inventory Management:

Maintain an accurate inventory of the chemical.

Regularly inspect containers for any signs of leaks or damage.[11]

Emergency Response Protocols
Rapid and correct response to an exposure or spill is crucial.

First Aid Measures
The following workflow outlines the immediate steps to be taken following an accidental

exposure.
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Identify Exposure Route

Immediate Actions

Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If breathing is difficult, seek medical attention.

Remove contaminated clothing.
Flush skin with plenty of water for 15 mins.

Rinse cautiously with water for 15 mins.
Remove contact lenses if possible.

Seek medical attention.

Do NOT induce vomiting.
Rinse mouth.

Call a POISON CENTER or doctor.

Click to download full resolution via product page

Caption: Emergency first aid workflow for exposure events.

General Advice: In all cases of significant exposure or if symptoms persist, seek immediate

medical attention and show the medical personnel the Safety Data Sheet for the product.[12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[11][13]

Skin Contact: Immediately flush skin with plenty of water.[14] Remove and isolate

contaminated clothing.[14]

Inhalation: Move the exposed person to fresh air at once.[13][14]

Ingestion: If the substance is swallowed, rinse the mouth with water. Call a poison control

center or doctor immediately for treatment advice.[15]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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Specific Hazards: Thermal decomposition can produce hazardous gases, including carbon

oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen fluoride.[13][16]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other

positive pressure mode.[13]

Toxicological Profile
There is a notable lack of comprehensive, peer-reviewed toxicological studies for 2,3-Difluoro-
6-nitroanisole specifically.[4] Therefore, a precautionary approach is warranted.

Acute Effects: The primary known effects are irritation to the skin, eyes, and respiratory

system, as indicated by the GHS classification.[1]

Chronic Effects: No data is available regarding the carcinogenic, mutagenic, or reproductive

effects of this specific compound.[4] No ingredient of this product at levels greater than or

equal to 0.1% is identified as a probable, possible or confirmed human carcinogen by IARC,

ACGIH, NTP, or OSHA.

Inferred Toxicity: Based on older hazard classifications and data from analogous compounds,

the substance should be treated as harmful if swallowed, inhaled, or absorbed through the

skin.[3][5]

Conclusion
2,3-Difluoro-6-nitroanisole is a valuable synthetic intermediate whose safe use is contingent

upon a clear understanding of its hazards and the consistent application of robust safety

protocols. The core risks—irritation to the skin, eyes, and respiratory tract—can be effectively

managed through the principled use of the Hierarchy of Controls, prioritizing engineering

solutions like fume hoods and supplementing them with appropriate administrative controls and

personal protective equipment. In the absence of extensive toxicological data, a conservative

and cautious approach is the most responsible course of action for all professionals handling

this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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